Cas no 134729-13-8 (1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-pyrazole-3-carbonitrile)

1-(4-Fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-pyrazole-3-carbonitrile is a fluorinated pyrazole derivative featuring a methylsulfonyl substituent and a nitrile functional group. This compound exhibits potential utility in medicinal chemistry and pharmaceutical research due to its structural motifs, which are often associated with bioactive properties. The presence of the 4-fluorophenyl and methylsulfonylphenyl groups may enhance binding affinity and metabolic stability, making it a candidate for further investigation in drug discovery. Its well-defined molecular structure allows for precise modifications, facilitating structure-activity relationship (SAR) studies. The compound is suitable for applications in synthetic organic chemistry, particularly in the development of novel heterocyclic frameworks.
1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-pyrazole-3-carbonitrile structure
134729-13-8 structure
Product Name:1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-pyrazole-3-carbonitrile
CAS No:134729-13-8
MF:H3N
MW:17.0305197238922
CID:3011984
PubChem ID:10042938
Update Time:2025-05-23

1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-pyrazole-3-carbonitrile
    • COX-2-IN-2
    • 1H-Pyrazole-3-carbonitrile, 1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-
    • TS-07657
    • HY-101655
    • 134729-13-8
    • 1-(4-fluoropheny)-5-[4-(methylsulfonyl)phenyl]pyrazole-3-carbonitrile
    • NKBRWXWNSUIHNI-UHFFFAOYSA-N
    • 1-(4-fluorophenyl)-5-(4-methylsulfonylphenyl)pyrazole-3-carbonitrile
    • 1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]pyrazole-3-carbonitrile
    • AKOS040732233
    • CS-7355
    • SCHEMBL9203156
    • COX2-IN-1
    • Inchi: InChI=1S/C17H12FN3O2S/c1-24(22,23)16-8-2-12(3-9-16)17-10-14(11-19)20-21(17)15-6-4-13(18)5-7-15/h2-10H,1H3
    • InChI Key: NKBRWXWNSUIHNI-UHFFFAOYSA-N
    • SMILES: N#CC1=NN(C2=CC=C(F)C=C2)C(C3=CC=C(S(=O)(C)=O)C=C3)=C1

Computed Properties

  • Exact Mass: 341.06342597g/mol
  • Monoisotopic Mass: 341.06342597g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 581
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 84.1Ų

1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-pyrazole-3-carbonitrile Security Information

  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.

1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-pyrazole-3-carbonitrile Pricemore >>

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Additional information on 1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-pyrazole-3-carbonitrile

Comprehensive Overview of 1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-pyrazole-3-carbonitrile (CAS No. 134729-13-8)

1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-pyrazole-3-carbonitrile (CAS No. 134729-13-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative features a unique molecular structure, combining a fluorophenyl group, a methylsulfonylphenyl moiety, and a carbonitrile functional group. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and crop protection applications.

The compound's CAS number 134729-13-8 serves as a unique identifier in chemical databases, ensuring precise tracking in research and industrial applications. Scientists frequently search for "1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-pyrazole-3-carbonitrile uses" or "CAS 134729-13-8 applications" to understand its potential in various fields. Recent trends in medicinal chemistry have shown increased interest in fluorinated pyrazole compounds due to their enhanced metabolic stability and bioavailability, making this compound particularly relevant in current research.

From a chemical perspective, 1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-pyrazole-3-carbonitrile demonstrates interesting physicochemical properties. The presence of both electron-withdrawing (fluorine and sulfonyl groups) and electron-donating components in its structure creates a balanced electronic environment that influences its reactivity. Researchers often investigate "pyrazole-3-carbonitrile synthesis" and "fluorophenyl compound properties" to better understand these characteristics for application development.

In pharmaceutical applications, this compound serves as a crucial building block for developing potential therapeutic agents. The methylsulfonyl group in particular has been associated with enhanced binding affinity to certain biological targets. Current searches for "pyrazole derivatives in drug discovery" reflect the growing importance of such compounds in addressing modern healthcare challenges, including the development of novel anti-inflammatory and antimicrobial agents.

The agrochemical industry has also shown interest in 1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-pyrazole-3-carbonitrile as a potential intermediate for crop protection products. The combination of fluorine substitution and pyrazole core has demonstrated effectiveness in pest management solutions. Queries like "fluorophenyl pyrazole agrochemicals" and "CAS 134729-13-8 in agriculture" indicate this growing application area.

From a synthetic chemistry standpoint, the preparation of 1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-pyrazole-3-carbonitrile involves multi-step organic transformations. Researchers optimizing these processes frequently search for "pyrazole-3-carbonitrile synthesis methods" and "fluorophenyl compound purification." The compound's stability under various conditions makes it particularly valuable for further chemical modifications.

Market analysis reveals increasing demand for specialized pyrazole derivatives like CAS 134729-13-8, driven by advancements in pharmaceutical and agricultural research. The global focus on developing more efficient and environmentally friendly chemical solutions has positioned this compound as a subject of significant commercial interest. Business professionals often research "pyrazole derivative market trends" and "fluorophenyl compound suppliers" to track these developments.

Quality control and analytical characterization of 1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-pyrazole-3-carbonitrile are critical aspects of its application. Modern analytical techniques including HPLC, NMR, and mass spectrometry are employed to ensure purity and confirm structural integrity. Laboratory searches for "CAS 134729-13-8 analytical methods" and "pyrazole derivative characterization" reflect this important aspect of working with the compound.

Environmental and safety considerations for 1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-pyrazole-3-carbonitrile follow standard chemical handling protocols. While not classified as hazardous under normal handling conditions, proper laboratory practices should always be observed. Professionals often look up "pyrazole derivative safety data" and "fluorophenyl compound handling" to ensure compliance with safety regulations.

Future research directions for CAS 134729-13-8 may explore its potential in emerging fields such as materials science and specialty chemicals. The compound's unique structural features make it a candidate for developing advanced functional materials. Academic searches for "pyrazole derivatives in material science" suggest this expanding area of interest.

In conclusion, 1-(4-fluorophenyl)-5-[4-(methylsulfonyl)phenyl]-pyrazole-3-carbonitrile (CAS No. 134729-13-8) represents an important class of pyrazole derivatives with diverse applications in pharmaceuticals, agrochemicals, and potentially other specialty chemical fields. Its unique combination of fluorophenyl, methylsulfonyl, and carbonitrile functionalities continues to make it a valuable compound for research and development across multiple industries.

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